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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisononyl adipate (DINA) is a high-molecular-weight, branched-chain plasticizer belonging to

the adipate ester family. It is a colorless, oily liquid known for its excellent low-temperature

flexibility and good compatibility with a variety of polymers, most notably polyvinyl chloride

(PVC). In the context of research, drug development, and advanced material science, a

thorough understanding of DINA's solubility in various solvents is critical for formulation

development, purification processes, and toxicological studies. This guide provides a detailed

overview of the solubility characteristics of DINA, experimental protocols for its determination,

and a summary of available data.

Solubility Profile of Diisononyl Adipate
Diisononyl adipate's solubility is governed by the principle of "like dissolves like." As a non-

polar ester, it exhibits high solubility in non-polar organic solvents and is largely immiscible with

polar solvents like water.

Aqueous Solubility
DINA is practically insoluble in water.[1] This low aqueous solubility is a key characteristic,

influencing its environmental fate and bioavailability. Quantitative studies have reported the

water solubility of DINA to be approximately 3.2 µg/L at 22°C.
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Solubility in Organic Solvents
DINA is widely reported to be soluble in common organic solvents.[2] This includes a general

solubility in alcohols. While extensive quantitative data is not readily available in public

literature, qualitative descriptions indicate its miscibility with many organic media. It has been

noted to be sparingly soluble in chloroform and ethyl acetate.[3][4][5]

Quantitative Solubility Data
Precise, quantitative solubility data for DINA in a wide range of organic solvents is not

extensively published in peer-reviewed literature. The following table summarizes the available

information. Researchers are advised to determine solubility for their specific solvent systems

and conditions experimentally.

Solvent
Chemical
Class

Solubility
Temperature
(°C)

Citation

Water Polar Protic 3.2 µg/L 22

Chloroform Chlorinated
Sparingly

Soluble
Not Specified [3][4][5]

Ethyl Acetate Ester
Sparingly

Soluble
Not Specified [3][4][5]

Alcohol (general) Polar Protic Soluble Not Specified [6]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a liquid

analyte, such as DINA, in a solvent. This method is based on the principle of reaching

equilibrium saturation and then quantifying the dissolved analyte.

Materials
Diisononyl Adipate (DINA), analytical grade

Selected solvents, analytical or HPLC grade
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Volumetric flasks

Pipettes

Analytical balance

Thermostatically controlled shaker or magnetic stirrer

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC) with a suitable detector

Syringe filters (chemically compatible with the solvent)

Procedure
Preparation of Supersaturated Solution:

Add an excess amount of DINA to a known volume of the solvent in a sealed container

(e.g., a volumetric flask or a screw-cap vial). The exact amount of excess will depend on

the expected solubility and should be enough to ensure that a separate phase of

undissolved DINA is visible.

Place the sealed container in a thermostatically controlled shaker or on a magnetic stirrer.

Agitate the mixture at a constant temperature for a sufficient period to ensure equilibrium

is reached (e.g., 24-48 hours). The time required may need to be determined empirically.

Phase Separation:

After the equilibration period, allow the mixture to stand undisturbed at the same constant

temperature to allow for the separation of the undissolved DINA.

To ensure complete separation of the undissolved solute, centrifuge the mixture at a

controlled temperature.

Sample Collection and Dilution:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully extract an aliquot of the clear, saturated supernatant using a pipette. To avoid

disturbing the undissolved layer, it is advisable to take the sample from the upper portion

of the supernatant.

To prevent the precipitation of the solute due to temperature changes, the sampling should

be performed quickly.

Filter the collected aliquot through a chemically compatible syringe filter to remove any

remaining micro-particles.

Accurately dilute the filtered aliquot with the same solvent to a concentration that falls

within the calibration range of the analytical instrument.

Quantification:

Prepare a series of standard solutions of DINA in the chosen solvent of known

concentrations.

Analyze the standard solutions and the diluted sample aliquot using a suitable analytical

method, such as GC-FID or HPLC.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of DINA in the diluted sample from the calibration curve.

Calculation of Solubility:

Calculate the original concentration of DINA in the saturated solution by taking into

account the dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

diisononyl adipate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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